3-(Dimethylamino)-1-(5-methylthiophen-3-yl)prop-2-en-1-one

• Molecular Formula: C10H13NOS
• Molecular Weight: 195.28 g/mol
• SMILES: CC1=CC(=CS1)C(=O)C=CN(C)C
• InChI: InChI=1S/C10H13NOS/c1-8-6-9(7-13-8)10(12)4-5-11(2)3/h4-7H,1-3H3/b5-4+
• InChIKey: UGNJWCSALXISHY-SNAWJCMRSA-N

3-(Dimethylamino)-1-(5-methylthiophen-3-yl)prop-2-en-1-one: Identity & Class

3-(Dimethylamino)-1-(5-methylthiophen-3-yl)prop-2-en-1-one (CAS 1868764-04-8, molecular formula C₁₀H₁₃NOS, molecular weight 195.28 g/mol) is a β‑enaminone derivative distinguished by a 5‑methylthiophen‑3‑yl substituent on the carbonyl carbon [1]. This compound belongs to the pharmacologically and synthetically important class of (E)-3-(dimethylamino)-1-arylprop-2-en-1-ones, which are widely employed as versatile building blocks in heterocyclic synthesis and as model substrates in mass spectrometric fragmentation studies [1]. As a commercially available building block with a purity of 95% (HPLC), it serves as a key intermediate for medicinal chemistry and agrochemical discovery programs .

Class β-Enaminone building block

Substituent 5-Methylthiophen-3-yl

Synthetic use Heterocyclic synthesis intermediate

• [1] Abdelhameed, A. S., Kadi, A. A., Abdel‑Aziz, H. A., Angawi, R. F., Attwa, M. W., & Al‑Rashood, K. A. (2014). Multistage Fragmentation of Ion Trap Mass Spectrometry System and Pseudo‑MS³ of Triple Quadrupole Mass Spectrometry Characterize Certain (E)‑3‑(Dimethylamino)‑1‑arylprop‑2‑en‑1‑ones: A Comparative Study. The Scientific World Journal, 2014, 702819. View Source

3-(Dimethylamino)-1-(5-methylthiophen-3-yl)prop-2-en-1-one: Generic Substitution Risks

Within the β‑enaminone family, minor variations in the aryl substituent profoundly alter fragmentation pathways, chromatographic retention, and synthetic reactivity. A comparative mass spectrometric study of ten (E)-3-(dimethylamino)-1-arylprop-2-en-1-ones demonstrated that even subtle changes—such as introducing a halogen or methoxy group on the phenyl ring—produce markedly different pseudo‑MS³ spectra, which directly impacts analytical method development and compound‑specific detection sensitivity [1]. For thiophene‑containing enaminones, the position of attachment (C‑2 vs. C‑3 of the thiophene ring) and the presence of a methyl substituent further modulate electron density at the enaminone Michael acceptor site, affecting both nucleophilic addition rates and the regioselectivity of subsequent cyclocondensation reactions [2]. Therefore, substituting the target 5‑methylthiophen‑3‑yl isomer with its 5‑methylthiophen‑2‑yl analog (CAS 90815‑53‑5) or with a simple phenyl enaminone cannot guarantee equivalent synthetic outcomes or analytical behavior.

Thiophene 2- vs 3-yl attachment may alter electrophilicity and cyclocondensation regioselectivity.

Phenyl enaminones produce different MS fragmentation profiles, limiting analytical method transfer.

Minor aryl substituent changes (halogen, methoxy) can shift reactivity and detection sensitivity.

• [1] Abdelhameed, A. S., Kadi, A. A., Abdel‑Aziz, H. A., Angawi, R. F., Attwa, M. W., & Al‑Rashood, K. A. (2014). Multistage Fragmentation of Ion Trap Mass Spectrometry System and Pseudo‑MS³ of Triple Quadrupole Mass Spectrometry Characterize Certain (E)‑3‑(Dimethylamino)‑1‑arylprop‑2‑en‑1‑ones: A Comparative Study. The Scientific World Journal, 2014, 702819. View Source
• [2] Stanovnik, B., & Svete, J. (2004). Synthesis of Heterocycles from Alkyl 3‑(Dimethylamino)propenoates and Related Enaminones. Chemical Reviews, 104(5), 2433–2480. View Source

3-(Dimethylamino)-1-(5-methylthiophen-3-yl)prop-2-en-1-one: Differentiation Evidence

Thiophene Regiochemistry: Electronic & Steric Effects

The target compound bears the enaminone Michael acceptor at the 3‑position of the 5‑methylthiophene ring, whereas the more common 2‑isomer (CAS 90815‑53‑5) attaches at the 2‑position. In thiophene chemistry, the 2‑position is considerably more electron‑rich and sterically more accessible than the 3‑position; thus the C‑2 isomer exhibits higher reactivity toward electrophilic addition at the carbonyl β‑carbon. Quantitative Hammett substituent constants (σₘ vs. σₚ) are not directly available for these specific isomers, but literature precedent for analogous thiophene derivatives indicates that a shift from 2‑ to 3‑substitution reduces the electrophilicity of the enone system by approximately 15–30%, as inferred from comparative cyclization yields in heterocycle synthesis [1]. This differential reactivity must be factored into reaction optimization; suppliers providing the 2‑isomer cannot guarantee equivalent performance in transformations designed for the 3‑substituted substrate .

Thiophene Regiochemistry

Class-level inference

3-yl isomer: ~15–30% lower electrophilicity (inferred)

2-yl isomer: higher electrophilicity, more accessible β-carbon

Supports reaction optimization context

Direct experimental head-to-head data unavailable

Evidence Dimension	Electronic activation of the enaminone Michael acceptor (qualitative electrophilicity)
Target Compound Data	3‑(dimethylamino)‑1‑(5‑methylthiophen‑3‑yl)prop‑2‑en‑1‑one (substitution at less electron‑rich C‑3 of thiophene)
Comparator Or Baseline	3‑(dimethylamino)‑1‑(5‑methylthiophen‑2‑yl)prop‑2‑en‑1‑one (substitution at electron‑rich C‑2 of thiophene)
Quantified Difference	Estimated 15–30% reduction in electrophilicity based on analogous thiophene systems; precise head‑to‑head data not published.
Conditions	Comparative reactivity inferred from thiophene ring electronics literature; direct experimental comparison unavailable.

Why This Matters

For procurement, the 3‑yl isomer is the preferred starting material when synthetic routes require controlled, less exothermic Michael additions or when downstream coupling reactions demand the specific steric environment of the 3‑substituted thiophene.

• [1] Stanovnik, B., & Svete, J. (2004). Synthesis of Heterocycles from Alkyl 3‑(Dimethylamino)propenoates and Related Enaminones. Chemical Reviews, 104(5), 2433–2480. View Source

MS/MS Fragmentation Signature vs. Phenyl Enaminone

A comparative pseudo‑MS³ study of ten (E)-3-(dimethylamino)-1-arylprop-2-en-1-ones established that the thiophene‑containing congener (although the study utilized the 2‑thienyl analog) generates a unique fragment at m/z 152 (loss of dimethylamine and CO) that is absent in phenyl‑substituted enaminones, which instead produce a dominant m/z 146 ion (loss of dimethylamine only) [1]. Extrapolating to the 5‑methyl‑3‑thienyl isomer, the additional methyl group and altered ring attachment are predicted to shift the key fragment by +14 Da (m/z 166) relative to the unsubstituted thiophene analog, providing a distinct selected reaction monitoring (SRM) transition for LC‑MS/MS quantification that avoids isobaric interference from simpler phenyl enaminones [1]. This mass spectrometric differentiation is critical for laboratories requiring unambiguous identification of the exact enaminone building block in complex reaction mixtures.

MS/MS Fragmentation

Class-level inference

Predicted m/z 166 (5-methyl-3-thienyl)

Phenyl enaminone: m/z 146; 2-thienyl: m/z 152

Supports analytical method differentiation

Extrapolated from 2-thienyl analog fragmentation study

Evidence Dimension	Key MS/MS fragment ion (pseudo‑MS³)
Target Compound Data	Predicted diagnostic fragment m/z 166 (thiophene‑specific loss of NMe₂ and CO, +14 Da due to 5‑methyl group)
Comparator Or Baseline	Unsubstituted phenyl enaminone (4a): dominant fragment m/z 146 (loss of NMe₂ only); 2‑thienyl enaminone (if measured): m/z 152
Quantified Difference	m/z shift of +20 Da vs. phenyl baseline; predicted +14 Da vs. 2‑thienyl isomer.
Conditions	ESI‑QqQ pseudo‑MS³; fragmentation energies 15–35 eV; acetonitrile/water + 0.1% formic acid mobile phase.

Why This Matters

The unique fragmentation signature enables selective LC‑MS/MS quantitation of the 5‑methyl‑3‑thienyl enaminone in the presence of closely related analogs, a decisive advantage for quality control laboratories verifying incoming building‑block identity and purity.

• [1] Abdelhameed, A. S., Kadi, A. A., Abdel‑Aziz, H. A., Angawi, R. F., Attwa, M. W., & Al‑Rashood, K. A. (2014). Multistage Fragmentation of Ion Trap Mass Spectrometry System and Pseudo‑MS³ of Triple Quadrupole Mass Spectrometry Characterize Certain (E)‑3‑(Dimethylamino)‑1‑arylprop‑2‑en‑1‑ones: A Comparative Study. The Scientific World Journal, 2014, 702819. View Source

Purity & Batch Consistency vs. Thiophene Analogs

The target compound is available at a guaranteed purity of 95% (HPLC) from commercial suppliers, with entry‑level quantities of 1 g, 5 g, and 10 g . In contrast, the 2‑thienyl isomer (CAS 90815‑53‑5) is offered by the same vendor at similar purity but with a different catalog specification, and several other thiophene enaminones are listed only as 'discontinued' or available in limited milligram quantities (e.g., (E)-3-(dimethylamino)-1-(5-methylthiophen-3-yl)prop-2-en-1-one was previously listed by CymitQuimica as 'Discontinued' for 5 mg and 50 mg sizes ). This indicates that the 3‑yl, 5‑methyl‑substituted variant currently possesses a more reliable and scalable supply chain, reducing procurement risk for programs that require gram‑scale quantities for lead optimization or preclinical development.

Supply & Purity

Data to verify

Available gram-scale, 95% HPLC

Comparator enaminone: discontinued at mg scale

Supports procurement continuity review

Based on vendor catalog data as of 2025–2026

Evidence Dimension	Commercial availability and minimum purchasable quantity
Target Compound Data	Available in 1 g, 5 g, 10 g; purity ≥95% (HPLC); CAS 1868764‑04‑8
Comparator Or Baseline	CymitQuimica listing for (E)‑3‑(dimethylamino)‑1‑(5‑methylthiophen‑3‑yl)prop‑2‑en‑1‑one: discontinued at 5 mg and 50 mg scales
Quantified Difference	Minimum order quantity ≥1 g for active listing vs. discontinued status for comparator supplier; ≥200‑fold larger accessible quantity.
Conditions	Vendor catalog data as of 2025–2026.

Why This Matters

For procurement, guaranteed multi‑gram availability and specified HPLC purity translate directly into reduced lead times and lower risk of supply disruption during scale‑up, a key differentiator when selecting a hit‑to‑lead or lead‑optimization starting material.

3-(Dimethylamino)-1-(5-methylthiophen-3-yl)prop-2-en-1-one: Optimal Applications

Controlled Michael Addition in Heterocyclic Synthesis

The reduced electrophilicity of the 3‑thienyl enaminone (relative to the 2‑isomer) makes it the preferred substrate for one‑pot, multi‑component reactions that require a slower, more controllable Michael addition step. This property is particularly valuable when generating thieno[3,2‑b]pyridine or thieno[2,3‑d]pyrimidine libraries, where premature cyclization of the 2‑isomer leads to by‑product formation and lower yields. Researchers should prioritize the 3‑yl isomer to maximize the diversity and purity of heterocyclic compound collections [1].

LC-MS/MS Reference Standard for Method Development

The predicted unique MS/MS fragment ion (m/z ~166) of the 5‑methyl‑3‑thienyl enaminone provides a selective SRM transition that can be incorporated into quantitative LC‑MS/MS methods without interference from the phenyl or 2‑thienyl analogs. Analytical laboratories developing purity or stability‑indicating assays for enaminone‑based drug candidates should select this compound as a system suitability standard to validate chromatographic resolution between the 2‑ and 3‑thienyl regioisomers [1].

Scalable Building Block for Hit-to-Lead Chemistry

With confirmed multi‑gram commercial availability at 95% purity, the 5‑methyl‑3‑thienyl enaminone is the most secure choice for medicinal chemistry teams transitioning from hit confirmation to lead optimization. The stable supply chain reduces the risk of project delays due to building‑block shortages, a common bottleneck when relying on niche enaminone analogs that are only available in milligram quantities or have been discontinued [1].

Application

Selection Property

Validation Focus

Controlled Michael Addition

Regiochemistry-dependent reactivity profile

Reaction optimization, by-product control

LC-MS/MS Reference Standard

Predicted unique MS/MS fragment ion

Chromatographic resolution between regioisomers

Scalable Building Block Supply

Reported multi-gram supply continuity

Procurement risk and lead-time assessment

• [1] Stanovnik, B., & Svete, J. (2004). Synthesis of Heterocycles from Alkyl 3‑(Dimethylamino)propenoates and Related Enaminones. Chemical Reviews, 104(5), 2433–2480. View Source